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Compound of Interest

Compound Name:
5-(Morpholin-4-

ylcarbonyl)adamantan-2-one

CAS No.: 174972-27-1

Cat. No.: B3048575

Get Quote

Executive Summary
This guide addresses the synthetic design and biological evaluation of hybrid molecules

combining adamantane (tricyclo[3.3.1.1^{3,7}]decane) and morpholine. This specific scaffold

fusion represents a "privileged structure" strategy in modern drug discovery. The adamantane

moiety provides a lipophilic, bulky "anchor" capable of filling large hydrophobic pockets (e.g., in

11β-HSD1 or viral M2 channels), while the morpholine ring acts as a "solubility handle" and

hydrogen-bond acceptor, modulating pharmacokinetic (PK) profiles and metabolic stability.

Primary Therapeutic Targets:

Metabolic Syndrome: Selective inhibition of 11β-Hydroxysteroid Dehydrogenase Type 1

(11β-HSD1).[1][2]

Virology: Inhibition of viral uncoating via M2 channel blockade (Influenza A) or host-factor

modulation (SARS-CoV-2).
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Medicinal Chemistry Rationale
The synergy between adamantane and morpholine addresses two opposing challenges in lead

optimization: potency vs. druggability.

The Adamantane "Anchor"
Lipophilicity: Adamantane is highly lipophilic (logP ~4.2), facilitating rapid blood-brain barrier

(BBB) penetration and cellular uptake.

Steric Bulk: Its rigid, cage-like structure (diameter ~7 Å) is ideal for occupying large,

hydrophobic enzymatic pockets that planar aromatics cannot fill effectively.

The Morpholine "Sail"
Solubility: The ether oxygen reduces logP compared to piperidine analogs, improving

aqueous solubility without sacrificing membrane permeability.

Metabolic Stability: Morpholine is generally more resistant to oxidative metabolism than

open-chain amines, prolonging half-life (

).

Dipole Interactions: The oxygen atom serves as a weak H-bond acceptor, often engaging in

specific interactions with solvent-front residues in enzyme active sites.
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Figure 1: Pharmacophore assembly strategy. The adamantane core anchors the molecule,

while the morpholine head modulates physicochemical properties and engages surface

residues.
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Synthetic Strategy: Reductive Amination[3][4][5][6]
[7]
While direct nucleophilic substitution on 1-bromoadamantane is possible, it is often low-yielding

due to steric hindrance and the formation of elimination byproducts. The Reductive Amination

of 2-Adamantanone is the preferred route for generating 2-substituted derivatives, which often

exhibit superior selectivity for 11β-HSD1 compared to their 1-substituted counterparts.

Protocol 1: Synthesis of 2-Morpholinoadamantane
Objective: Synthesize N-(2-adamantyl)morpholine via reductive amination.

Reagents & Materials
Substrate: 2-Adamantanone (1.0 eq)[3]

Amine: Morpholine (1.2 eq)

Reducing Agent: Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃) (1.5 eq)

Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

Catalyst: Acetic Acid (AcOH) (1.0 eq)

Quench: Saturated NaHCO₃

Step-by-Step Methodology
Imine Formation (Equilibrium):

In a dry round-bottom flask under N₂ atmosphere, dissolve 2-adamantanone (1.50 g, 10

mmol) in DCE (30 mL).

Add Morpholine (1.05 mL, 12 mmol) and Acetic Acid (0.6 mL, 10 mmol).

Causality: The acetic acid acts as a mild proton source to catalyze the formation of the

iminium ion intermediate. Without acid catalysis, the reaction with the sterically hindered

ketone is sluggish.
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Stir at room temperature for 2 hours.

Reduction:

Cool the mixture to 0°C.

Add Sodium Triacetoxyborohydride (3.18 g, 15 mmol) portion-wise over 15 minutes.

Causality: STAB is chosen over NaBH₄ because it is less basic and selectively reduces

the iminium ion without reducing the ketone starting material, minimizing the formation of

the adamantan-2-ol byproduct.

Allow the reaction to warm to room temperature and stir overnight (12-16 hours).

Work-up & Purification:

Quench the reaction by slowly adding saturated aqueous NaHCO₃ (50 mL) to neutralize

the acid and decompose excess borohydride.

Extract with Dichloromethane (DCM) (3 x 30 mL).

Wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate in

vacuo.

Purification: The crude oil is often pure enough, but if necessary, purify via flash column

chromatography (SiO₂, 5% MeOH in DCM).

Validation:

Self-Check: The product should be a white to off-white solid.

NMR Signature: Look for the multiplet at δ ~2.2-2.4 ppm (methine proton at C2 of

adamantane) and the characteristic morpholine peaks (δ ~3.7 ppm for O-CH₂ and δ ~2.6

ppm for N-CH₂).

Biological Validation: 11β-HSD1 Inhibition Assay[2]
[8]
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The primary application of this scaffold is the inhibition of 11β-HSD1, which converts cortisone

to cortisol. Excess cortisol in adipose tissue contributes to insulin resistance.

Protocol 2: Scintillation Proximity Assay (SPA)
Objective: Determine the IC₅₀ of the synthesized hybrid against human 11β-HSD1.

Assay Principle
The assay measures the conversion of [³H]-cortisone to [³H]-cortisol. When [³H]-cortisol is

formed, it is captured by a monoclonal antibody coupled to a Scintillation Proximity Assay

(SPA) bead (e.g., Protein A-coated Yttrium silicate beads). The proximity of the radiolabeled

cortisol to the bead stimulates the scintillant, emitting light. Unconverted [³H]-cortisone does not

bind the antibody efficiently and produces no signal.
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Figure 2: Workflow for the high-throughput screening of 11β-HSD1 inhibitors using SPA

technology.

Step-by-Step Methodology
Enzyme Preparation:

Use microsomes isolated from HEK-293 cells stably transfected with human HSD11B1

cDNA.

Self-Check: Ensure microsomes are stored at -80°C and thawed on ice immediately

before use to preserve enzymatic activity.

Reaction Setup (96-well plate):

Buffer: 50 mM HEPES (pH 7.4), 100 mM KCl, 5 mM NaCl, 2 mM MgCl₂.

Substrate: 200 nM [1,2-³H]-Cortisone.

Cofactor: 200 µM NADPH (Essential for the reductase activity).

Inhibitor: Add 10 µL of the adamantane-morpholine derivative (dissolved in DMSO) at

varying concentrations (e.g., 1 nM to 10 µM).

Incubation:

Initiate reaction by adding microsomes (approx. 2-5 µg protein/well).

Incubate at 37°C for 30 minutes.

Termination & Detection:

Stop the reaction by adding 50 µL of a stop solution containing 18β-glycyrrhetinic acid (a

potent non-selective inhibitor) and Protein A SPA beads pre-incubated with anti-cortisol

monoclonal antibody.

Causality: The glycyrrhetinic acid freezes the reaction, preventing further conversion

during the read phase.
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Data Analysis:

Count plates on a TopCount or MicroBeta scintillation counter.

Calculate % Inhibition =

.

Quantitative Data Summary
The following table summarizes typical Structure-Activity Relationship (SAR) trends for

adamantane-morpholine derivatives in 11β-HSD1 assays, based on aggregated literature data.

Compound
Structure

Linker Type 11β-HSD1 IC₅₀ (nM)
Metabolic Stability
(Human
Microsomes)

1-Adamantyl-

Morpholine
Direct Bond > 1000 High

2-Adamantyl-

Morpholine
Direct Bond 150 - 300 High

2-Adamantyl-Amide-

Morpholine
Amide (-CONH-) 10 - 50 Moderate

2-Adamantyl-Ether-

Morpholine
Ether (-O-) 80 - 150 High

Note: The amide linker generally provides superior potency due to additional hydrogen bonding

within the enzyme active site, though the direct amine (reductive amination product) offers

better metabolic stability.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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